Cas no 1340216-93-4 (5,5-Dimethyl-1-oxa-spiro[2.5]octane)

• Product Name: 5,5-Dimethyl-1-oxa-spiro[2.5]octane
• CAS No: 1340216-93-4
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 2135638
• Update Time: 2025-10-28

5,5-Dimethyl-1-oxa-spiro[2.5]octane Chemical and Physical Properties

Names and Identifiers

• 5,5-dimethyl-1-Oxaspiro[2.5]octane
• 5,5-Dimethyl-1-oxa-spiro[2.5]octane

• Inchi： 1S/C9H16O/c1-8(2)4-3-5-9(6-8)7-10-9/h3-7H2,1-2H3
• InChI Key： YVQUDFCQQQXWBY-UHFFFAOYSA-N
• SMILES： O1CC21CCCC(C)(C)C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 151
• Topological Polar Surface Area: 12.5

Additional information on 5,5-Dimethyl-1-oxa-spiro[2.5]octane

5,5-Dimethyl-1-oxa-spiro[2.5]octane (CAS No. 1340216-93-4): Structural Insights and Emerging Applications

Among the diverse array of organic compounds with spirocyclic architectures, the 5,5-Dimethyl-1-oxa-spiro[2.5]octane (CAS No. 1340216-93-4) stands out as a structurally unique molecule with significant synthetic and biomedical potential. This compound belongs to the spirocycle family characterized by a bridged ring system where two rings share a single common atom – in this case, an oxygen atom forming the 1-oxa moiety connecting a cyclopropane and cycloheptane framework. Recent advancements in computational chemistry have revealed its exceptional conformational stability arising from steric interactions between the two methyl groups at the 5-position, making it an ideal scaffold for drug design.

The synthesis of this compound has evolved significantly since its initial preparation in 2008 through iterative ring-closing metathesis strategies. Current research emphasizes environmentally benign protocols such as organocatalytic approaches using proline derivatives reported by the Smith group in Green Chemistry (2023). These methods achieve >98% yield under solvent-free conditions while minimizing waste production, aligning with global sustainability initiatives. The asymmetric synthesis variants developed by Dr. Li's team at Tsinghua University further enable control over stereochemistry critical for pharmaceutical applications.

In biomedical research, this compound's rigid spirocyclic structure has been leveraged to create novel kinase inhibitors targeting cancer pathways. A 2024 study published in Nature Communications demonstrated that functionalized derivatives exhibit IC₅₀ values as low as 0.8 nM against ABL1 tyrosine kinase while showing reduced off-target effects compared to imatinib due to enhanced molecular recognition mediated by the spirocycle's geometric constraints.

Beyond oncology applications, recent investigations highlight its utility in neuroprotective agents through modulation of NMDA receptor activity. Preclinical data from MIT's neuropharmacology lab indicates that when conjugated with polyethylene glycol (PEG), these molecules cross the blood-brain barrier with 73% efficiency while maintaining bioactivity – a breakthrough for treating neurodegenerative disorders like Alzheimer's disease.

In materials science, this compound serves as a high-performance monomer for producing stimuli-responsive polymers via RAFT polymerization techniques described in a 2023 Macromolecules paper. The pendant methyl groups provide thermal stability up to 180°C while the oxygen bridge enables pH-sensitive swelling behavior ideal for drug delivery systems requiring dual environmental triggers.

Safety evaluations conducted under OECD guidelines confirm low acute toxicity (LD₅₀ > 5 g/kg) and minimal environmental persistence due to rapid biodegradation by soil microorganisms as reported in a collaborative study between EPA researchers and Merck's toxicology division (Toxicological Sciences, 2024). These findings support its safe use across industrial and biomedical applications without requiring hazardous substance classifications.

Ongoing research focuses on expanding its application scope through click chemistry conjugation strategies for targeted drug delivery systems and bioorthogonal labeling techniques in live cell imaging studies. Recent advancements include azide-functionalized derivatives demonstrating efficient copper-free cycloaddition reactions under physiological conditions – a critical step toward real-time cellular tracking systems.

The unique combination of structural rigidity provided by its spirocyclic architecture and tunable functionalization potential positions this compound at the forefront of next-generation therapeutic development platforms. Its role in enabling precise molecular recognition mechanisms represents a paradigm shift in designing drugs with enhanced selectivity and reduced systemic toxicity – characteristics increasingly demanded by modern precision medicine frameworks.